Thioproperazine-d3 Difumarate
Thioproperazine-d3 Difumarate
Brand Name:
Vulcanchem
CAS No.:
1331638-03-9
VCID:
VC0142837
InChI:
InChI=1S/C22H30N4O2S2.C4H4O4/c1-23(2)30(27,28)18-9-10-22-20(17-18)26(19-7-4-5-8-21(19)29-22)12-6-11-25-15-13-24(3)14-16-25;5-3(6)1-2-4(7)8/h4-5,7-10,17H,6,11-16H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/i3D3;
SMILES:
CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C.C(=CC(=O)O)C(=O)O
Molecular Formula:
C26H34N4O6S2
Molecular Weight:
565.718
Thioproperazine-d3 Difumarate
CAS No.: 1331638-03-9
Cat. No.: VC0142837
Molecular Formula: C26H34N4O6S2
Molecular Weight: 565.718
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1331638-03-9 |
|---|---|
| Molecular Formula | C26H34N4O6S2 |
| Molecular Weight | 565.718 |
| IUPAC Name | (E)-but-2-enedioic acid;N,N-dimethyl-10-[3-[4-(trideuteriomethyl)piperazin-1-yl]propyl]phenothiazine-2-sulfonamide |
| Standard InChI | InChI=1S/C22H30N4O2S2.C4H4O4/c1-23(2)30(27,28)18-9-10-22-20(17-18)26(19-7-4-5-8-21(19)29-22)12-6-11-25-15-13-24(3)14-16-25;5-3(6)1-2-4(7)8/h4-5,7-10,17H,6,11-16H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/i3D3; |
| Standard InChI Key | XGRCABNQKDMXQR-MVQBJYLASA-N |
| SMILES | CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C.C(=CC(=O)O)C(=O)O |
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